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Compound of Interest

Compound Name: Methanethiosulfonate

Cat. No.: B1239399 Get Quote

An In-depth Whitepaper on the Core Properties, Applications, and Experimental Considerations

of a Key Sulfhydryl-Modifying Reagent.

Core Concepts: Introduction to MMTS
S-Methyl methanethiosulfonate (MMTS) is an organosulfur compound widely utilized in

biochemistry and drug development as a potent and specific reagent for the modification of

sulfhydryl groups.[1][2] With the chemical formula C₂H₆O₂S₂, it is the S-methyl ester of

methanethiosulfonic acid.[3] MMTS is particularly valued for its ability to reversibly block

cysteine residues in proteins.[2][4] This characteristic allows researchers to study protein

structure and function, investigate enzyme activation, trap the natural thiol-disulfide state of

proteins, and protect proteins from irreversible oxidation during purification procedures.[2][5][6]

Its small size enables it to access even buried cysteine residues within a protein's structure.[2]

[6]

The primary mechanism of action involves the reaction of MMTS with a protein's cysteine thiol

group (R-SH) to form a methylthio mixed disulfide (R-S-S-CH₃).[5] This reaction displaces

methanesulfinic acid (CH₃SO₂H) as a leaving group.[5] The modification is reversible through

the application of reducing agents like dithiothreitol (DTT), which restores the original sulfhydryl

group.[7][8] This reversibility is a key advantage over irreversible alkylating agents.[2][6]
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Quantitative data for MMTS is summarized below for easy reference. This information is critical

for experimental design, safety protocols, and data interpretation.
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Property Value Source(s)

IUPAC Name methylsulfonylsulfanylmethane [4]

Synonyms

MMTS, S-Methyl

thiomethanesulfonate, Methyl

methanethiolsulfonate

[1][4]

CAS Number 2949-92-0 [1][4][9]

Molecular Formula C₂H₆O₂S₂ [1][4][10]

Molecular Weight 126.20 g/mol [1][4][9]

Appearance

Clear yellow liquid with a

strong, pungent, sulfurous

odor (stench)

[3][4][11]

Density 1.337 g/mL at 25 °C [3][9][12]

Boiling Point
266-267 °C at 760 mmHg; 69-

71 °C at 0.4 mmHg
[3][4][9]

Flash Point 87 °C (188.6 °F) - closed cup [9][12]

Refractive Index n20/D 1.513 [9][12]

Solubility

Practically insoluble in water;

Soluble in methylene chloride,

chloroform, DMF, isopropanol,

ethanol.

[3][4][9]

Storage Temperature

Recommended long-term at

-20°C; Short-term at 2-8°C or

room temperature.

[10][12][13]

Toxicity (LD50)
9.11 mg/kg (mouse,

intraperitoneal)
[3][4][11][14]

Primary Hazards

Toxic if swallowed, inhaled, or

in contact with skin. Causes

serious eye and skin irritation.

Combustible liquid.

[4][11][14][15]
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Mechanism of Action and Biological Impact
MMTS serves as an electrophilic agent that targets nucleophilic cysteine thiolates, which are

commonly found in the active sites of enzymes like cysteine proteases.[2][6] This targeted

modification often leads to the reversible inhibition of enzymatic activity.[2]

Reversible Cysteine Modification
The core reaction of MMTS is its attack on a deprotonated thiol group (thiolate, R-S⁻) of a

cysteine residue. The resulting S-methylthiolation converts the reactive, negatively charged

sulfhydryl group into a neutral, non-hydrogen bonding methylthio group, thereby altering the

local chemical environment and often disrupting protein function.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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